Cas no 3266-23-7 (2,3-dimethyloxirane)

• Product Name: 2,3-dimethyloxirane
• CAS No: 3266-23-7
• MF: C₄H₈O
• MW: 72.1057214736938
• MDL: MFCD00066345
• CID: 43981
• PubChem ID: 18632
• Update Time: 2025-04-18

2,3-dimethyloxirane Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyloxirane
• 2,3-dimethylethylene oxide
• 2,3-butylene oxide
• 2,3-epoxybutane
• 2,3-Epoxybutane (cis,trans mixture)
• beta-butylene oxide
• 2,3-Butylene Oxide (cis- and trans- Mixture)
• 2-Butene expoxide
• 2-Butene oxide
• Butane,2,3-epoxy
• butane-2,3-epoxide
• cis-2,3-epoxybutane
• Oxirane,2,3-dimethyl
• Pseudobutylene Oxide
• trans-butene oxide
• beta-Oxybutene
• FT-0652330
• 2,3-Dimethyl-oxirane (Z)
• 63864-69-7
• 2,3-Dimethyloxirane cis+trans
• EN300-96226
• AKOS015899847
• EINECS 221-877-8
• FT-0623893
• Oxirane, 2,3-dimethyl-
• 8-ACETAMIDONAPHTHALEN-2-YLACETATE
• B0720
• NS00002698
• 3266-23-7
• Oxirane, 2,3-dimethyl-, (2R,3R)-rel-
• Butane, 2,3-epoxy-
• MFCD00137387
• SY224137
• DTXSID5025239
• Q58824552
• EC 221-877-8
• J-018826
• CCRIS 6033
• 2,3-Dimethyloxirane, cis+trans, >=97.0% (GC)
• Butane, 2,3-epoxy, trans-
• meso-2,3-Epoxybutane
• (z)-2,3-epoxybutane
• A821360
• (e)-2,3-epoxybutane

• MDL： MFCD00066345
• Inchi： 1S/C4H8O/c1-3-4(2)5-3/h3-4H,1-2H3
• InChI Key： PQXKWPLDPFFDJP-UHFFFAOYSA-N
• SMILES： O1C(C)C1C

Computed Properties

• Exact Mass: 72.05750
• Monoisotopic Mass: 72.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 36.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.804
• Boiling Point: 56~57℃
• Flash Point: -26 ºC
• Refractive Index: 1.3740-1.3810
• PSA: 12.53000
• LogP: 0.79360
• Solubility: Uncertain

2,3-dimethyloxirane Security Information

• Hazardous Material transportation number：UN 3271 3/PG 2
• WGK Germany：3
• Hazard Category Code： R11;R36/37/38
• Safety Instruction： S16-S26-S36
• RTECS：EK3855000
• Hazardous Material Identification：
• Safety Term：S16;S26;S36
• Risk Phrases：R11; R36/37/38
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.